Cas no 2034540-30-0 (N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 2034540-30-0
• MF: C₁₅H₂₁N₅O₅S
• MW: 383.422741651535
• CID: 5909301
• PubChem ID: 121137553
• Update Time: 2025-07-17

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide
• AKOS032456762
• N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-3,4-dimethoxybenzenesulfonamide
• N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-3,4-dimethoxybenzenesulfonamide
• N-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-3,4-dimethoxybenzene-1-sulfonamide
• F6438-3141
• 2034540-30-0

• Inchi： 1S/C15H21N5O5S/c1-20(2)14-17-13(18-15(19-14)25-5)9-16-26(21,22)10-6-7-11(23-3)12(8-10)24-4/h6-8,16H,9H2,1-5H3
• InChI Key： GGRAZHQKEINGIM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCC1N=C(N=C(N=1)N(C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 383.12633996g/mol
• Monoisotopic Mass: 383.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124Ų

Additional information on N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 2034540-30-0)

The compound N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 2034540-30-0) is a specialized sulfonamide derivative with a unique triazine backbone. This molecule has garnered significant attention in recent years due to its potential applications in agrochemical research, pharmaceutical development, and material science. Its structural complexity, featuring both dimethoxybenzene and dimethylamino-methoxy-triazine moieties, makes it a subject of interest for researchers exploring novel bioactive compounds.

One of the key reasons for the growing interest in this compound is its potential role in herbicide formulations. The triazine group is well-known for its herbicidal properties, and the addition of the sulfonamide functionality may enhance its selectivity and efficacy. Researchers are particularly interested in how the dimethoxybenzene component influences the compound's interaction with plant enzymes, a topic frequently searched in academic databases and AI-driven research tools.

From a pharmaceutical perspective, N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide is being studied for its potential as a enzyme inhibitor. The sulfonamide group is a common pharmacophore in drug design, often targeting carbonic anhydrases or other metalloenzymes. Recent publications have explored its binding affinity to specific proteins, aligning with the current trend of computational drug discovery and molecular docking studies—topics highly searched by medicinal chemists.

In the realm of material science, this compound's unique structure offers possibilities for developing advanced functional materials. The triazine core provides thermal stability, while the dimethoxybenzene moiety could contribute to π-π stacking interactions, a feature valuable for organic electronics or supramolecular chemistry. These applications resonate with the increasing demand for sustainable materials, a hot topic in both industry and academia.

The synthesis of CAS No. 2034540-30-0 typically involves multi-step organic reactions, including nucleophilic substitution and sulfonamide coupling. Recent advancements in green chemistry have prompted researchers to explore more sustainable routes for its production, addressing the growing concern over environmental impact in chemical manufacturing—a subject frequently queried in scientific search engines.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The interpretation of its spectral data is often discussed in cheminformatics forums, reflecting the community's interest in structure elucidation methods. Its physicochemical properties, including solubility and stability under various conditions, are crucial parameters for potential applications.

From a commercial standpoint, N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide remains a high-value specialty chemical. Its market relevance connects with the broader discussion about custom synthesis and building block availability for drug discovery programs. The compound's patent landscape is another area of interest, with researchers frequently searching for intellectual property information related to its applications.

In conclusion, CAS No. 2034540-30-0 represents an intriguing case study at the intersection of multiple scientific disciplines. Its potential applications in crop protection, drug development, and advanced materials make it a compound worth watching in coming years. As research continues to uncover its properties and applications, this molecule will likely remain a subject of discussion in scientific literature and industry reports, answering many of the questions currently being posed in academic search queries and professional chemistry networks.